molecular formula C13H18O2 B8641615 Butyl 3-phenylpropanoate CAS No. 20627-49-0

Butyl 3-phenylpropanoate

Cat. No. B8641615
CAS RN: 20627-49-0
M. Wt: 206.28 g/mol
InChI Key: LDYUGYKDRCVGMQ-UHFFFAOYSA-N
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Description

Butyl 3-phenylpropanoate is a useful research compound. Its molecular formula is C13H18O2 and its molecular weight is 206.28 g/mol. The purity is usually 95%.
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properties

CAS RN

20627-49-0

Product Name

Butyl 3-phenylpropanoate

Molecular Formula

C13H18O2

Molecular Weight

206.28 g/mol

IUPAC Name

butyl 3-phenylpropanoate

InChI

InChI=1S/C13H18O2/c1-2-3-11-15-13(14)10-9-12-7-5-4-6-8-12/h4-8H,2-3,9-11H2,1H3

InChI Key

LDYUGYKDRCVGMQ-UHFFFAOYSA-N

Canonical SMILES

CCCCOC(=O)CCC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Under a nitrogen atmosphere, a mixture of methyl 3-phenylpropionate (3.0 mmol), n-butanol (3.6 mmol), the zinc cluster obtained in the above-described Example 1 (0.0375 mmol), and diisopropyl ether (5.0 ml) was refluxed for 18 hours. As a result, butyl 3-phenylpropionate was obtained quantitatively.
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3 mmol
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3.6 mmol
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Synthesis routes and methods II

Procedure details

Under a nitrogen atmosphere, a mixture of 3-phenylpropionic acid (3.0 mmol), n-butanol (3.6 mmol), the zinc cluster obtained in the above-described Example 1 (0.0375 mmol), and diisopropyl ether (5.0 ml) was refluxed for 18 hours. As a result, butyl 3-phenylpropionate was obtained quantitatively.
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3 mmol
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3.6 mmol
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Synthesis routes and methods III

Procedure details

To a mixture of 3-phenylpropionic acid (15.0 g) and 1-butanol (8.15 g) in pyridine (30 ml) pTSA (0.100 g) is added. When the solution is homogeneous, DCC (24.8 g) is added, and the solution is stirred at room temperature for 24 h. After addition of acetic acid (10 ml) the reaction mixture is worked up as in Example 1. A 96% yield of butyl 3-phenylpropionate is obtained, b. p. 112°-3° C. (1 mm Hg) [lit. (12), 91° C. (0.3 mm Hg)].
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15 g
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